Cas no 852021-80-8 ()

• CAS No: 852021-80-8
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 6645884
• PubChem ID: 59788163
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H9N3O3S/c1-2-16-9-11-5(8(14)15)6-7(13)10-3-4-12(6)9/h3-4H,2H2,1H3,(H,10,13)(H,14,15)
• InChI Key： SSMNCYPNFZTLAZ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC(C(=O)O)=C2C(NC=CN21)=O

Computed Properties

• Exact Mass: 239.036
• Monoisotopic Mass: 239.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,5-a]pyrazines